Cas no 58327-71-2 (3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile)
58327-71-2 structure
Product Name:3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile
CAS No:58327-71-2
MF:C20H13N3S
MW:327.402322530746
CID:2833505
PubChem ID:671315
Update Time:2025-04-21
3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 58327-71-2
- 2-cyano-3-amino-4,6-diphenylthieno[2,3-b]pyridine
- SR-01000507610-1
- AKOS000573492
- SR-01000507610
- STK395293
- DTXSID00350032
- 3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile
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- Inchi: 1S/C20H13N3S/c21-12-17-19(22)18-15(13-7-3-1-4-8-13)11-16(23-20(18)24-17)14-9-5-2-6-10-14/h1-11H,22H2
- InChI Key: XUELJJXNKKQMDI-UHFFFAOYSA-N
- SMILES: S1C(C#N)=C(C2C1=NC(C1C=CC=CC=1)=CC=2C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 327.08301860Da
- Monoisotopic Mass: 327.08301860Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 2
- Complexity: 475
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 90.9Ų
3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
58327-71-2 (3-Amino-4,6-diphenylthieno[2,3-b]pyridine-2-carbonitrile) Related Products
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